N-(cyclohexylmethyl)-N-methyloxolane-2-carboxamide

• IUPAC Name: N-(cyclohexylmethyl)-N-methyloxolane-2-carboxamide
• InChI: InChI=1S/C13H23NO2/c1-14(10-11-6-3-2-4-7-11)13(15)12-8-5-9-16-12/h11-12H,2-10H2,1H3
• InChI Key: VYDUBXDLCXUBBC-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1CCCCC1)C(=O)C2CCCO2
• Molecular Formula: C13H23NO2
• Molecular Weight: 225.33 g/mol

Description

N-(cyclohexylmethyl)-N-methyloxolane-2-carboxamide, also known as CX546, is a compound that has been extensively studied for its potential therapeutic uses in various neurological disorders. This compound belongs to the class of ampakines, which are a group of compounds that modulate the activity of AMPA receptors in the brain. AMPA receptors play a crucial role in synaptic plasticity, which is the ability of the brain to adapt and change in response to new experiences.

Mechanism of Action

N-(cyclohexylmethyl)-N-methyloxolane-2-carboxamide acts by modulating the activity of AMPA receptors in the brain. Specifically, N-(cyclohexylmethyl)-N-methyloxolane-2-carboxamide enhances the activity of these receptors, which leads to an increase in synaptic plasticity. This increase in synaptic plasticity is thought to underlie the cognitive-enhancing effects of N-(cyclohexylmethyl)-N-methyloxolane-2-carboxamide.
Biochemical and physiological effects:
In addition to its cognitive-enhancing effects, N-(cyclohexylmethyl)-N-methyloxolane-2-carboxamide has been shown to have other biochemical and physiological effects. For example, N-(cyclohexylmethyl)-N-methyloxolane-2-carboxamide has been shown to increase the release of neurotransmitters such as acetylcholine and dopamine. N-(cyclohexylmethyl)-N-methyloxolane-2-carboxamide has also been shown to increase the expression of brain-derived neurotrophic factor (BDNF), which is a protein that plays a crucial role in the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

One advantage of using N-(cyclohexylmethyl)-N-methyloxolane-2-carboxamide in lab experiments is that it has been extensively studied, and its mechanism of action is well understood. This makes it a useful tool for studying the role of AMPA receptors in synaptic plasticity and cognitive function. However, one limitation of using N-(cyclohexylmethyl)-N-methyloxolane-2-carboxamide in lab experiments is that it is a relatively new compound, and its long-term effects on the brain are not well understood.

Future Directions

There are several potential future directions for research on N-(cyclohexylmethyl)-N-methyloxolane-2-carboxamide. One area of research could be to investigate its potential therapeutic uses in other neurological disorders, such as Huntington's disease and multiple sclerosis. Another area of research could be to investigate the long-term effects of N-(cyclohexylmethyl)-N-methyloxolane-2-carboxamide on the brain, including its potential for neurotoxicity. Additionally, researchers could investigate the development of new and more potent ampakines that could have even greater therapeutic potential than N-(cyclohexylmethyl)-N-methyloxolane-2-carboxamide.

Synthesis Methods

The synthesis of N-(cyclohexylmethyl)-N-methyloxolane-2-carboxamide involves a series of chemical reactions that are carried out in a laboratory setting. The starting material for the synthesis is cyclohexylmethylamine, which is reacted with ethyl chloroformate to form the corresponding carbamate. This intermediate is then reacted with 2-oxolane carboxylic acid to yield N-(cyclohexylmethyl)-N-methyloxolane-2-carboxamide.

Scientific Research Applications

N-(cyclohexylmethyl)-N-methyloxolane-2-carboxamide has been extensively studied for its potential therapeutic uses in various neurological disorders, including Alzheimer's disease, Parkinson's disease, and schizophrenia. Studies have shown that N-(cyclohexylmethyl)-N-methyloxolane-2-carboxamide can enhance cognitive function and memory in animal models of these disorders. N-(cyclohexylmethyl)-N-methyloxolane-2-carboxamide has also been shown to have neuroprotective effects, which may make it a promising candidate for the treatment of neurodegenerative diseases.